Cas no 194794-44-0 ((1R,5S,13S)-9,19-Dimethoxy-18-methyl-5,13-diphenyl-4,12,14-trioxapentacyclo[11.7.1.02,11.03,8.015,20]henicosa-2,8,10,15(20),16,18-hexaene-17,21-diol)

• Product Name: (1R,5S,13S)-9,19-Dimethoxy-18-methyl-5,13-diphenyl-4,12,14-trioxapentacyclo[11.7.1.02,11.03,8.015,20]henicosa-2,8,10,15(20),16,18-hexaene-17,21-diol
• CAS No: 194794-44-0
• MF: C₃₃H₃₀O₇
• MW: 538.58700
• CID: 1387262
• PubChem ID: 53463030
• Update Time: 2024-03-01

(1R,5S,13S)-9,19-Dimethoxy-18-methyl-5,13-diphenyl-4,12,14-trioxapentacyclo[11.7.1.02,11.03,8.015,20]henicosa-2,8,10,15(20),16,18-hexaene-17,21-diol Chemical and Physical Properties

Names and Identifiers

• (2S,8R,14R,15R)-5,13-dimethoxy-12-methyl-2,8-diphenyl-3,4-dihydro-2H,14H-8,14-methanochromeno[7,8-d][1,3]benzodioxocine-11,15-diol
• Dracoflavan B1
• Dracoflavan B2
• (1R,5S,13S)-9,19-Dimethoxy-18-methyl-5,13-diphenyl-4,12,14-trioxapentacyclo[11.7.1.02,11.03,8.015,20
• 194794-44-0
• 194794-47-3
• [2S-(2alpha,8beta,14beta,15S*)]-3,4-Dihydro-5,13-dimethoxy-12-methyl-2,8-diphenyl-8,14-methano-2H,14H-1-benzopyrano[7,8-d][1,3]benzodioxocin-11,15-diol
• (1R,5S,13S)-9,19-Dimethoxy-18-methyl-5,13-diphenyl-4,12,14-trioxapentacyclo[11.7.1.02,11.03,8.015,20]henicosa-2,8,10,15(20),16,18-hexaene-17,21-diol

• Inchi： 1S/C33H30O7/c1-18-22(34)16-25-27(30(18)37-3)29-28-26(40-33(39-25,32(29)35)20-12-8-5-9-13-20)17-24(36-2)21-14-15-23(38-31(21)28)19-10-6-4-7-11-19/h4-13,16-17,23,29,32,34-35H,14-15H2,1-3H3/t23-,29+,32?,33-/m0/s1
• InChI Key： VVMNOJJSVJYOFS-DECUBZERSA-N
• SMILES： O1C2=C([H])C(=C3C([H])([H])C([H])([H])[C@@]([H])(C4C([H])=C([H])C([H])=C([H])C=4[H])OC3=C2[C@@]2([H])C3C(=C(C([H])([H])[H])C(=C([H])C=3O[C@]1(C1C([H])=C([H])C([H])=C([H])C=1[H])C2([H])O[H])O[H])OC([H])([H])[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 538.19915329g/mol
• Monoisotopic Mass: 538.19915329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 40
• Rotatable Bond Count: 4
• Complexity: 873
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.6
• XLogP3: 3.647

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Biflavonoids and polyflavonoids